Methyl beta-D-ribofuranoside

• CAS: 7473-45-2
• Synonyms: NSC 400285
• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• SMILES: COC1C(C(C(O1)CO)O)O
• InChI: InChI=1S/C6H12O5/c1-10-6-5(9)4(8)3(2-7)11-6/h3-9H,2H2,1H3/t3-,4-,5-,6-/m1/s1
• InChIKey: NALRCAPFICWVAQ-KVTDHHQDSA-N

Synthetic carbohydrate chemistry requires stable β-configured building blocks to prevent mutarotation and ensure predictable regioselectivity. Methyl beta-D-ribofuranoside (CAS 7473-45-2) delivers a locked anomeric center for controlled derivatization at 2-, 3-, and 5-positions. - β-Specific configuration enables quantitative enzymatic deacetylation (5 days, Candida antarctica lipase) - α-anomer halts at di-acetylated stage - Neutron diffraction crystal structure (15 K) validated for molecular dynamics & docking - Critical note: One-way β→α anomerization occurs under basic conditions (Grignard reagents) - use prior to base exposure Supplied as crystalline solid, >97% HPLC (typical). For multi-step synthesis requiring stereochemical integrity.

Methyl beta-D-ribofuranoside – Key Anomeric Building Block

Methyl beta-D-ribofuranoside (CAS 7473-45-2) is a methyl glycoside of D-ribose wherein the anomeric hydroxyl group is substituted with a methoxy group, locking the sugar in a β-D-furanose configuration. This stable, crystalline solid exhibits high solubility in water and is commercially supplied as a research-use-only intermediate with certified purities typically exceeding 97% by HPLC . Its primary utility resides in carbohydrate and nucleoside chemistry, where the β-specific anomeric configuration and the protected C1 position serve as a critical scaffold for regio- and stereocontrolled derivatization, particularly at the 2-, 3-, and 5-hydroxyl positions .

▸ β-specific anomeric configuration supports regio- and stereocontrolled derivatization at 2-,3-,5-hydroxyl positions

▸ Synthetic intermediate for carbohydrate and nucleoside chemistry workflows

▸ Supplied as research-grade building block with purity supporting multi-step synthesis

Methyl beta-D-ribofuranoside: Why Substitutes Fail

In synthetic carbohydrate chemistry, the anomeric configuration of a glycoside dictates its reactivity, enzymatic recognition, and the stereochemical outcome of downstream reactions. Simple substitution with D-ribose (free anomeric OH) leads to uncontrolled ring-opening and mutarotation, precluding defined stereochemistry [1]. Substitution with the α-anomer (methyl α-D-ribofuranoside) yields profoundly different enzymatic deprotection kinetics and regioselectivity profiles compared to the β-anomer, making interchange impossible without compromising yield and product purity in biocatalytic or multi-step synthetic routes [2]. Consequently, precise β-specific building blocks are non-negotiable for applications demanding stereochemical integrity and predictable regioselective protection/deprotection sequences.

D-ribose Uncontrolled stereochemistry

Free anomeric hydroxyl leads to mutarotation and ring-opening, preventing defined β-configuration; not suitable as direct replacement.

α-anomer Divergent enzymatic recognition

Methyl α-D-ribofuranoside exhibits different deprotection kinetics and regioselectivity profiles, making interchange risky for biocatalytic or multi-step routes.

• [1] Kawana, M., Kuzuhara, H., & Emoto, S. (1981). The Use of Grignard Reagents in the Synthesis of Carbohydrates. III. The One-way Anomerization of Methyl Glycofuranosides and the Opening of Their Furanose Rings. Bulletin of the Chemical Society of Japan, 54(5), 1492–1504. View Source
• [2] Iñigo, S., et al. (2005). Deprotection of peracetylated methyl D-ribosides through enzymatic alcoholysis: Different recognition of the anomers. Journal of Molecular Catalysis B: Enzymatic, 35(1-3), 70–75. View Source

Methyl beta-D-ribofuranoside vs. α-Anomer Comparison

Enzymatic Deacetylation: β-Anomer Full Deprotection

In a direct head-to-head comparison under identical conditions, the peracetylated β-anomer (methyl 2,3,5-tri-O-acetyl-β-D-ribofuranoside) and its α-epimer exhibited divergent outcomes in Candida antarctica B lipase-catalyzed alcoholysis. The α-anomer yielded only a partially deprotected species (methyl 2,3-di-O-acetyl-α-D-ribofuranoside) in 81% yield within 3 hours at 45°C, with no further transformation observed [1]. In contrast, the β-anomer was less selective initially but ultimately underwent complete deacetylation to yield the fully unprotected methyl β-D-ribofuranoside quantitatively after extended reaction times (5 days) [1].

Enzymatic deacetylation extent

Head-to-head

β: full deprotection to methyl β-D-ribofuranoside (quantitative, 5 d). α: 81% yield of methyl 2,3-di-O-acetyl-α-D-ribofuranoside in 3 h, no further deprotection.

Enables complete biocatalytic deprotection of the β-scaffold; α-anomer stalls at a partially protected intermediate.

Candida antarctica B lipase, organic solvent, 45°C.

Evidence Dimension	Extent of enzymatic deacetylation and product outcome
Target Compound Data	Full deacetylation to methyl β-D-ribofuranoside (quantitative) after 5 days at 45°C
Comparator Or Baseline	Methyl 2,3,5-tri-O-acetyl-α-D-ribofuranoside: 81% yield of methyl 2,3-di-O-acetyl-α-D-ribofuranoside in 3 h; no further deprotection
Quantified Difference	Complete vs. partial deprotection (qualitative difference in final product accessibility)
Conditions	Candida antarctica B lipase-catalyzed alcoholysis in organic solvent at 45°C

Why This Matters

Procuring the β-anomer is essential for synthetic routes that require the fully deprotected ribofuranoside scaffold in high yield via enzymatic methods, whereas the α-anomer stalls at a partially acetylated intermediate.

• [1] Iñigo, S., et al. (2005). Deprotection of peracetylated methyl D-ribosides through enzymatic alcoholysis: Different recognition of the anomers. Journal of Molecular Catalysis B: Enzymatic, 35(1-3), 70–75. View Source

Grignard Anomerization: Irreversible β-to-α Conversion

When methyl 5-O-benzyl-β-D-ribofuranoside (a protected derivative of the target compound) was treated with t-butylmagnesium bromide in benzene–ether at 75°C, it converted to the corresponding α-anomer (methyl 5-O-benzyl-α-D-ribofuranoside) in 95% yield [1]. Crucially, the reverse reaction—attempting to convert the α-anomer back to the β-anomer under identical conditions—did not proceed at all [1]. This one-way anomerization establishes a fundamental thermodynamic and kinetic asymmetry that dictates synthetic strategy.

Grignard anomerization yield

Head-to-head

β→α conversion: 95% yield. α→β conversion: 0% yield (reaction does not proceed).

Irreversible epimerization; β-anomer cannot be regenerated after base exposure, requiring high anomeric purity starting material.

t-BuMgBr, benzene–ether, 75°C.

Evidence Dimension	Yield of anomerization under Grignard conditions
Target Compound Data	Conversion of β to α: 95% yield
Comparator Or Baseline	Conversion of α to β: 0% yield (reaction does not proceed)
Quantified Difference	95% yield vs. 0% yield
Conditions	t-butylmagnesium bromide in benzene–ether, heated at 75°C to remove ether

Why This Matters

For chemists designing synthetic routes requiring the β-anomer, this irreversible β→α conversion under basic conditions means that the β-anomer cannot be regenerated once epimerized, making high-purity β starting material critical and dictating that certain protecting group manipulations be performed on the β-anomer before any base exposure.

• [1] Kawana, M., Kuzuhara, H., & Emoto, S. (1981). The Use of Grignard Reagents in the Synthesis of Carbohydrates. III. The One-way Anomerization of Methyl Glycofuranosides and the Opening of Their Furanose Rings. Bulletin of the Chemical Society of Japan, 54(5), 1492–1504. View Source

Regioselective Allylation of Protected β-Anomer

Starting from methyl β-D-ribofuranoside, conversion to the 5-O-benzyl derivative followed by tin-mediated allylation produces a mixture of 2-O-allyl and 3-O-allyl derivatives that can be separated chromatographically . While explicit comparative yields for the α-anomer under identical conditions are not provided in the referenced technical datasheet, the documented ability to generate and resolve these regioisomers from the β-anomer underscores its utility as a scaffold for accessing both 2- and 3-functionalized intermediates—a versatility that may not extend to the α-anomer due to altered ring geometry and hydroxyl orientation.

Regioselective allylation

Data to verify

Tin-mediated allylation of methyl 5-O-benzyl-β-D-ribofuranoside gives separable 2-O-allyl and 3-O-allyl derivatives.

Supports generation of regioisomeric intermediates; comparative α-anomer data not available.

Source-specific review; validate under own conditions.

Evidence Dimension	Regioselectivity outcome of allylation
Target Compound Data	Mixture of 2-O-allyl and 3-O-allyl derivatives formed and separable
Comparator Or Baseline	Methyl α-D-ribofuranoside: no direct comparative data located
Quantified Difference	Not quantified due to lack of comparator data
Conditions	Tin-mediated allylation of methyl 5-O-benzyl-β-D-ribofuranoside

Why This Matters

The β-anomer provides a reproducible entry point for generating regioisomeric intermediates, which is essential for structure-activity relationship studies in nucleoside analogue development where the position of functionalization critically impacts biological activity.

β-Anomer Crystal Structure via Neutron Diffraction

The crystal structure of methyl β-D-ribofuranoside has been determined at 15 K by neutron diffraction, providing an unambiguous, high-resolution map of hydrogen atom positions and confirming the β-D-ribofuranose ring conformation [1]. This level of structural definition, obtained for the β-anomer as part of a systematic study of methyl pentofuranosides, serves as a definitive reference for computational modeling and for interpreting spectroscopic data in studies where the α-anomer may exhibit different solution conformations.

Crystal structure (neutron diffraction)

High-resolution neutron diffraction structure at 15 K, confirming β-D-ribofuranose ring conformation and hydrogen atom positions.

Provides definitive β-specific structural reference for modeling and crystallographic refinement.

Reported study; α-anomer also characterized but β data critical for β-recognition studies.

Evidence Dimension	Availability of high-resolution experimental structural data
Target Compound Data	Neutron diffraction structure at 15 K
Comparator Or Baseline	Methyl α-D-ribofuranoside: also structurally characterized, but β-anomer data provides key reference for β-specific interactions
Quantified Difference	Qualitative difference in utility as a β-specific structural model
Conditions	Low-temperature (15 K) neutron diffraction

Why This Matters

For researchers engaged in molecular modeling, ligand design, or structure-based drug discovery targeting β-ribofuranoside-recognizing enzymes, the availability of precise neutron diffraction data for the β-anomer eliminates ambiguity in hydrogen-bonding networks and conformational parameters, which cannot be reliably extrapolated from the α-anomer.

• [1] Evdokimov, A., et al. (2007). Structures of furanosides: density functional calculations and high-resolution X-ray and neutron diffraction crystal structures. Journal of Physical Chemistry A, 111(42), 10641–10651. View Source

Methyl beta-D-ribofuranoside Applications

Enzymatic Deprotection of β-Ribofuranosyl Scaffolds

Researchers requiring the fully deprotected methyl β-D-ribofuranoside core can leverage the β-anomer's unique ability to undergo complete enzymatic deacetylation (quantitative yield after 5 days), as demonstrated with Candida antarctica B lipase [1]. This contrasts with the α-anomer, which halts at the di-acetylated intermediate, making the β-anomer the mandatory starting material for biocatalytic routes to the unprotected furanoside.

Synthesis of 2-O- and 3-O-Allyl Intermediates

Using methyl β-D-ribofuranoside as the foundation, chemists can generate the 5-O-benzyl protected derivative and then perform tin-mediated allylation to access both 2-O-allyl and 3-O-allyl regioisomers, separable by chromatography . This bifurcated derivatization is essential for probing the positional effects of sugar modifications on nucleoside activity, a workflow that relies on the predictable reactivity of the β-anomer scaffold.

Molecular Modeling with β-Anomer Crystal Structure

Computational chemists and structural biologists can employ the neutron diffraction-derived crystal structure of methyl β-D-ribofuranoside (determined at 15 K) as a high-precision template for docking studies, molecular dynamics simulations, and crystallographic refinement of protein-ligand complexes involving β-ribofuranoside moieties [2]. The explicit hydrogen atom positions and β-specific ring conformation provide a level of detail essential for accurate modeling of hydrogen-bonding interactions.

Avoiding Irreversible β-to-α Epimerization in Synthesis

In multi-step syntheses where protecting group manipulations involve basic reagents (e.g., Grignard reactions), process chemists must account for the documented one-way anomerization of the β-anomer to the α-anomer in 95% yield, a transformation that cannot be reversed [3]. This dictates that all β-specific chemistry be completed before any base exposure, and that the β-anomer be sourced in high anomeric purity to ensure stereochemical integrity of downstream intermediates.

Application

Selection Property

Validation Focus

Biocatalytic deprotection of β-ribofuranosyl scaffolds

β-specific enzymatic deprotection profile

Full deprotection endpoint vs. α-anomer stalling

Regioselective allylation for intermediate synthesis

Predictable 2-O/3-O derivatization from β-scaffold

Regioisomer separation and structural confirmation

Molecular modeling with β-anomer structural data

High-precision neutron diffraction structure (β-form)

Hydrogen-bond network and ring conformation accuracy

Multi-step synthesis avoiding β→α epimerization

Irreversible base-catalyzed anomerization risk

Anomeric purity monitoring before base exposure steps

• [1] Iñigo, S., et al. (2005). Deprotection of peracetylated methyl D-ribosides through enzymatic alcoholysis: Different recognition of the anomers. Journal of Molecular Catalysis B: Enzymatic, 35(1-3), 70–75. View Source
• [2] Evdokimov, A., et al. (2007). Structures of furanosides: density functional calculations and high-resolution X-ray and neutron diffraction crystal structures. Journal of Physical Chemistry A, 111(42), 10641–10651. View Source
• [3] Kawana, M., Kuzuhara, H., & Emoto, S. (1981). The Use of Grignard Reagents in the Synthesis of Carbohydrates. III. The One-way Anomerization of Methyl Glycofuranosides and the Opening of Their Furanose Rings. Bulletin of the Chemical Society of Japan, 54(5), 1492–1504. View Source